4-methyl-N-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)benzenesulfonamide

• IUPAC Name: 4-methyl-N-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C21H29N3O2S/c1-17-4-8-19(9-5-17)21(24-14-12-23(3)13-15-24)16-22-27(25,26)20-10-6-18(2)7-11-20/h4-11,21-22H,12-16H2,1-3H3
• InChI Key: RRODNASSWFFFAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNS(=O)(=O)C2=CC=C(C=C2)C)N3CCN(CC3)C
• Molecular Formula: C21H29N3O2S
• Molecular Weight: 387.5 g/mol

Description

4-methyl-N-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific research community. This compound is commonly known as P7C3, and it has been found to have neuroprotective effects. The purpose of

Scientific Research Applications

HIV-1 Infection Prevention

• Methylbenzenesulfonamide compounds, including variants similar to 4-methyl-N-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)benzenesulfonamide, have shown potential in the development of drugs for preventing human HIV-1 infection (Cheng De-ju, 2015).

UV Protection and Antimicrobial Properties for Fabrics

• Thiazole azodyes containing sulfonamide moieties, which may include compounds structurally related to the subject chemical, have been applied for simultaneous dyeing and protection finishing of cotton fabrics, enhancing UV protection and providing antibacterial properties (Mohamed, Abdel-Wahab, & Fahmy, 2020).

Photodynamic Therapy for Cancer Treatment

• Certain benzenesulfonamide derivatives are used in synthesizing zinc phthalocyanine with high singlet oxygen quantum yield. These are significant for their potential in photodynamic therapy applications in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Positron Emission Tomography (PET) Imaging

• Derivatives of benzenesulfonamide have been synthesized for use as PET radioligands, aiding in selective imaging for certain biochemical processes (Gao, Xu, Wang, & Zheng, 2014).

Anticancer and Antiviral Applications

• Celecoxib derivatives, including those with benzenesulfonamide structures, have been investigated for their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents (Küçükgüzel et al., 2013).

Antimicrobial and Antifungal Activities

• Various synthesized derivatives of benzenesulfonamide have shown promising results against bacteria and fungi, indicating potential applications in antimicrobial treatments (Hassan et al., 2013).